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Compound of Interest

Compound Name: 1-Methylpiperidin-4-ol

Cat. No.: B091101

Core Technical Data for 4-Hydroxy-1-
methylpiperidine

This guide provides essential physicochemical data for 4-Hydroxy-1-methylpiperidine, a
compound frequently utilized as a building block in the synthesis of pharmaceuticals and other
fine chemicals.

Physicochemical Properties

The fundamental molecular properties of 4-Hydroxy-1-methylpiperidine are summarized below.
This data is critical for stoichiometric calculations, analytical characterization, and experimental

design.
Parameter Value References
Molecular Formula CesH13NO [L12113114115]116]
Molecular Weight 115.17 g/mol [31[7]
115.1735 g/mol [1]
115.176 g/mol [2]
115.18 g/mol [5]
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Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the common name of the compound
and its fundamental molecular identifiers.
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Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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